Cas no 88346-47-8 (Pyrazine, 3-chloro-2,5-bis(1-methylpropyl)-)
88346-47-8 structure
Product Name:Pyrazine, 3-chloro-2,5-bis(1-methylpropyl)-
CAS No:88346-47-8
MF:C12H19ClN2
MW:226.745661973953
CID:636219
PubChem ID:11535934
Update Time:2025-04-19
Pyrazine, 3-chloro-2,5-bis(1-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine, 3-chloro-2,5-bis(1-methylpropyl)-
- 2,5-di(butan-2-yl)-3-chloropyrazine
- 88346-47-8
- DTXSID80468200
-
- Inchi: 1S/C12H19ClN2/c1-5-8(3)10-7-14-11(9(4)6-2)12(13)15-10/h7-9H,5-6H2,1-4H3
- InChI Key: MCTAFUUCPZHXMN-UHFFFAOYSA-N
- SMILES: ClC1C(C(C)CC)=NC=C(C(C)CC)N=1
Computed Properties
- Exact Mass: 226.1236763g/mol
- Monoisotopic Mass: 226.1236763g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 25.8Ų
Pyrazine, 3-chloro-2,5-bis(1-methylpropyl)- Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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